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Get Quote

Chemical Properties and Applications Comparison

The table below summarizes the core characteristics of Glycidol-d5 and Glycidyl Palmitate-d5, highlighting

their different roles in research.

Property Glycidol-d5 Glycidyl Palmitate-d5

CAS Number 1246819-20-4 [1] 1794941-80-2 [2]

Molecular Formula C3HD5O2 [1] C19H31D5O3 [2]

Molecular Weight 79.11 g/mol [1] 317.52 g/mol [2]

Parent Compound Glycidol [1] Glycidyl Palmitate [2]

Chemical Structure Deuterated form of glycidol (an
epoxide with a primary alcohol

group) [3] [1]

Deuterated form of glycidyl palmitate (a
fatty acid ester of glycidol) [2]

Primary Research
Applications

Internal standard for quantifying

glycidol in samples using MS or
NMR [1]

Serves as an internal standard for

analyzing glycidyl esters (GEs), particularly
in food safety [2]
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Property Glycidol-d5 Glycidyl Palmitate-d5

Physical Form Information not available in search
results

Solid at room temperature [2]

LogP Information not available in search
results

7.1 [2]

Experimental Protocols and Usage

In analytical chemistry, both compounds are primarily used as internal standards for accurate quantification

via mass spectrometry (MS). Their deuterated atoms create a distinct mass difference from their non-

deuterated counterparts, allowing for precise tracking and measurement [1] [2].

Sample Preparation Workflow

The general workflow for using these internal standards in analyzing food contaminants like glycidyl esters

involves sample preparation, extraction, and analysis. Glycidyl Palmitate-d5 is directly used, while Glycidol-

d5 can be involved in methods that determine both free glycidol and glycidol from hydrolyzed esters.
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Sample (e.g., Oil or Formula)

Add Internal Standard
(Glycidyl Palmitate-d5 or Glycidol-d5)

Extraction and Purification

Analysis via GC-MS/MS

Quantification

Click to download full resolution via product page

Role in Mass Spectrometry Analysis

In the mass spectrometer, the deuterated standards and target analytes are ionized and separated by their

mass-to-charge ratio (m/z). The known concentration of the standard allows for back-calculation of the

analyte's concentration in the original sample.
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Ionization Source

Mass Separation

Detection & Quantification
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Key Selection Guide

Your choice between these two internal standards depends entirely on the specific analytes you are

targeting in your research:

Choose Glycidyl Palmitate-d5 when your method is designed to directly measure Glycidyl
Palmitate or other glycidyl esters. This is common in food safety testing for contaminants in oils and
fats [2].

Choose Glycidol-d5 when your analytical method targets free glycidol, or when it involves a
hydrolysis step that breaks down glycidyl esters into glycidol for indirect measurement [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Glycidol-d5 comparison with glycidyl palmitate-d5]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1782816#glycidol-d5-

comparison-with-glycidyl-palmitate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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